Cas no 1797252-35-7 (2-(4-fluorophenyl)-N-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]methyl}acetamide)

• Product Name: 2-(4-fluorophenyl)-N-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]methyl}acetamide
• CAS No: 1797252-35-7
• MF: C₁₉H₂₃FN₄O
• MW: 342.410527467728
• CID: 5372721
• Update Time: 2025-05-19

2-(4-fluorophenyl)-N-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-[[6-methyl-2-(1-piperidinyl)-4-pyrimidinyl]methyl]benzeneacetamide
• 2-(4-fluorophenyl)-N-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]methyl}acetamide

• Inchi： 1S/C19H23FN4O/c1-14-11-17(23-19(22-14)24-9-3-2-4-10-24)13-21-18(25)12-15-5-7-16(20)8-6-15/h5-8,11H,2-4,9-10,12-13H2,1H3,(H,21,25)
• InChI Key： QHFWCSDVRLSFRL-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2C=C(C)N=C(N3CCCCC3)N=2)=O)=CC=C(F)C=C1

Experimental Properties

• Density: 1.203±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.23±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]methyl}acetamide

Introduction to 2-(4-fluorophenyl)-N-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]methyl}acetamide (CAS No. 1797252-35-7)

2-(4-fluorophenyl)-N-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]methyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1797252-35-7, represents a convergence of fluorinated aromatic rings and heterocyclic pyrimidine moieties, which are known for their potential in modulating biological pathways. The presence of a piperidine group further enhances its pharmacological relevance, making it a promising candidate for drug discovery and development.

The molecular structure of this compound features a central acetylamide moiety linked to a pyrimidine ring that is substituted with a methyl group and a piperidin-1-yl group. The 4-fluorophenyl substituent at the para position of the phenyl ring introduces fluorine, an element that is widely employed in medicinal chemistry to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles. This strategic placement of fluorine atoms has been extensively studied and validated in numerous drug molecules, underscoring the importance of this structural feature in therapeutic applications.

In recent years, there has been a surge in research focusing on the development of small molecules that can interact with complex biological targets. The 6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl moiety in this compound is particularly noteworthy, as it suggests potential interactions with enzymes and receptors involved in critical cellular processes. Pyrimidine derivatives are well-documented for their role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory treatments. The incorporation of a piperidine group into the pyrimidine scaffold not only enhances solubility but also modulates the electronic properties of the molecule, thereby influencing its binding characteristics.

The acetylamide functional group at the nitrogen position contributes to the compound's versatility, allowing for further chemical modifications that can fine-tune its pharmacological properties. Acetylamides are frequently employed in drug design due to their ability to form hydrogen bonds, which is crucial for achieving high-affinity interactions with biological targets. Additionally, the acetylamide group can be easily modified through various synthetic pathways, enabling chemists to explore different analogs and optimize lead compounds for clinical trials.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, where computational methods are used to predict how small molecules will interact with biological targets. The complex architecture of 2-(4-fluorophenyl)-N-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]methyl}acetamide presents an excellent opportunity for such studies. By leveraging advanced computational techniques such as molecular dynamics simulations and docking studies, researchers can gain insights into the binding mechanisms and optimize the compound's efficacy and selectivity.

The fluorophenyl moiety has been particularly studied for its role in enhancing metabolic stability by preventing rapid degradation by enzymatic processes. Fluorine atoms are known to increase lipophilicity and binding affinity due to their ability to form strong dipole-dipole interactions with biological targets. This property has been exploited in several successful drugs on the market, highlighting the value of fluorine-containing compounds in pharmaceutical development.

The 6-methyl substituent on the pyrimidine ring adds another layer of complexity to the compound's structure. Methyl groups are often introduced into drug molecules to influence their conformational flexibility and improve solubility. In this context, the methyl group may play a critical role in modulating how the molecule interacts with its target protein or enzyme. Understanding these structural nuances is essential for designing molecules that exhibit optimal pharmacological profiles.

The piperidin-1-yl group is another key feature that contributes to the compound's pharmacological potential. Piperidine derivatives are known for their ability to enhance oral bioavailability due to their favorable solubility and permeability properties. Moreover, piperidine-containing drugs have shown promise in treating various diseases, including central nervous system disorders and infectious diseases. The presence of this group in 2-(4-fluorophenyl)-N-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]methyl}acetamide suggests that it may exhibit similar therapeutic benefits.

In recent years, there has been growing interest in developing inhibitors targeting kinases and other enzymes involved in cancer progression. Pyrimidine-based inhibitors have emerged as a powerful class of compounds due to their ability to disrupt key signaling pathways involved in cell proliferation and survival. The structural features of 2-(4-fluorophenyl)-N-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]methyl}acetamide make it a compelling candidate for further investigation as a potential kinase inhibitor or modulator of other relevant enzymes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These synthetic strategies not only ensure high yields but also allow for scalability, which is essential for preparing sufficient quantities of the compound for preclinical studies.

Evaluation of 2-(4-fluorophenyl)-N-{[6-methyl-2-(piperidin-1-y l)pyrimidin -4 -y l]methyl}acetamide's pharmacological activity requires rigorous testing across multiple models to assess its efficacy and safety profiles. In vitro assays are commonly used to screen for interactions with target enzymes and receptors, while animal models provide insights into its behavioral effects and systemic absorption. These studies are crucial for determining whether the compound has sufficient potential to advance into clinical trials.

The integration of computational biology tools into drug discovery pipelines has significantly accelerated the process of identifying promising candidates like 2-(4-fluorophenyl)-N-{[6-methyl -2 -( piper idin -1 - y l )py rim idin e -4 -y l ]me th yl }acet am ide. By combining experimental data with computational predictions, researchers can prioritize compounds based on their predicted binding affinities and pharmacokinetic properties. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

The future prospects for this compound remain promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible medical breakthroughs. With advancements in synthetic chemistry and computational biology, there is optimism that compounds like 1797252 -35 -7 will contribute significantly to addressing unmet medical needs.